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Application Parameters and Residue Data

The table below summarizes field application rates and resulting residue data from recent studies, which are

crucial for designing efficacy and residue trials.

Crop
Application
Rate (g
a.i./ha)

PHI
(Days)

Final
Residues
(mg/kg)

MRL
(mg/kg)

Notes

Tomatoes/Cucumbers/Peppers
[1]

50 & 100 (2
rates

tested)

3.79 -
11.78

(varies by
crop/dose)

Data
points for

days 3, 7,
14

Compared
to EU

MRLs

Greenhouse
study; half-

life: 1.47-
2.41 days

[1]
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Crop
Application
Rate (g
a.i./ha)

PHI
(Days)

Final
Residues
(mg/kg)

MRL
(mg/kg)

Notes

Raspberries & Blackberries [2] 280 (for
import

tolerance)

- - 3
(Proposed

EU MRL)

Based on
US Good

Agricultural
Practice

(GAP);
import

tolerance
setting [2]

Fruit Trees (e.g., Apples) [3] - - - - Use 5% EC
1500–2000

times liquid;
apply when

10-25% of
mite eggs

have
hatched [3]

Tea [3] - - - - Use 5% EC
40-50 ml per

mu, diluted
1500–2000

times [3]

Analytical Methodology for Residue Determination

A robust analytical method is essential for monitoring residues and conducting metabolism studies.

Sample Preparation: Use the modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method. The procedure involves extracting a 10 g homogenized sample with 10 mL of
acetonitrile, followed by a salting-out step using 1 g of NaCl and 4 g of MgSO₄. A cleanup step using

dispersive solid-phase extraction (d-SPE) with sorbents like PSA (Primary Secondary Amine) and
MWCNTs (Multi-Walled Carbon Nanotubes) is recommended to remove interfering compounds [1].
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Instrumental Analysis: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-
MS/MS) is the preferred technique. The method should be validated according to the
SANTE/11312/2021 guidelines. Key validation parameters include [1] [2]:

Linearity: Demonstrate satisfactory linearity in the relevant concentration range.
Accuracy: Confirm with recovery studies.

Precision: Ensure repeatability and reproducibility.
Sensitivity: Achieve a Limit of Quantification (LOQ) of 0.01 mg/kg.

Residue Definition: For enforcement and risk assessment in fruit crops, the residue is defined as
"hexythiazox (any ratio of constituent isomers)" [2].

Risk Assessment and Regulatory Considerations

A comprehensive risk assessment is mandatory for protocol development and regulatory approval.

Toxicological Reference Values: The Acceptable Daily Intake (ADI) for hexythiazox is 0.03
mg/kg body weight per day. An Acute Reference Dose (ARfD) is deemed unnecessary [2].

Chronic Dietary Risk Assessment: The risk is evaluated using models like the EFSA Pesticide
Residues Intake Model (PRIMo). The calculated chronic exposure should account for only a small

percentage of the ADI (e.g., 12% for the worst-case NL toddler diet). The individual contribution from
residues in a new crop should be below 1% of the ADI to conclude that risk to consumers is unlikely

[2].
Processing Factors: Processing can reduce residue levels. The following median Processing

Factors (PFs) have been established for strawberries and may be considered for similar crops [2]:
Jam: PF = 0.52

Canned Fruits: PF = 0.48

Detailed Experimental Protocol for Field Dissipation
Studies

This protocol outlines the key steps for conducting a field study to determine the dissipation kinetics and

terminal residues of hexythiazox, based on a recent model study [1].
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Field Setup & Treatment Sample Collection Sample Preparation & Analysis

Study Design

Field Setup & Treatment

Sample Collection

Sample Preparation & Analysis

Data Analysis & Modeling

Risk Assessment & Reporting

Select greenhouse plots
(Controlled environment)

Apply Hexythiazox (e.g., 10% WP)
at specified rates (e.g., 50 & 100 g a.i./ha)

Use knapsack sprayer
in 1000 L spray volume per hectare

Collect triplicate samples
(2-3 kg each) at predetermined intervals

Time Points: 0 (2h), 1, 3, 7, 10, 14 days
Post-treatment

Transport under cold chain
Store at -20°C

Homogenize and prepare
sample using QuEChERS method

Analyze residues using
validated LC-MS/MS method

Click to download full resolution via product page

Key Experimental Considerations

Dosage Selection: Studies often employ a dual-dose strategy, including the recommended rate (e.g.,
50 g a.i./ha) and a double rate (e.g., 100 g a.i./ha) to simulate both standard use and potential misuse

scenarios [1].
Washing Efficiency: Investigate the effect of postharvest washing. A simple 2-5 minute rinse with tap

water can reduce hexythiazox residues by up to 65-87%, depending on the crop. This is a critical
factor for risk assessment and consumer advice [1].
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Enantioselective Concerns: Hexythiazox is a chiral pesticide. While current risk assessments use

the compound as a whole, recent ecotoxicological studies show that its enantiomers exhibit different
behaviors in terms of bioaccumulation, degradation, and toxicity in soil organisms like earthworms.

This may be a relevant consideration for advanced environmental fate studies [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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